Apple

Plant Description

Apples (Malus domestica) are a widely consumed fruit recognized for their nutritional value. Rich in dietary fiber, particularly pectin, they support digestive health and may contribute to cholesterol regulation. Apples contain various polyphenols, such as flavonoids and phenolic acids, which possess antioxidant properties. These compounds are studied for their potential roles in reducing oxidative stress and inflammation, and may be associated with a decreased risk of chronic diseases, including cardiovascular conditions and certain cancers. The fruit's high water content also aids in hydration.